Cas no 96843-23-1 (Benzene, 1,5-dibromo-2,4-diiodo-)

Benzene, 1,5-dibromo-2,4-diiodo- structure

96843-23-1 structure

Product Name:Benzene, 1,5-dibromo-2,4-diiodo-

CAS No:96843-23-1

MF:C₆H₂Br₂I₂

MW:487.697024822235

CID:751280

PubChem ID:4063591

Update Time:2024-10-25

Benzene, 1,5-dibromo-2,4-diiodo- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,5-dibromo-2,4-diiodo-
- 1,5-dibromo-2,4-diiodobenzene
- 1,5-Dibromo-2,4-diiodobenzene (ACI)
- SCHEMBL2697849
- AKOS024427142
- 96843-23-1
- D72708
- DTXSID00398919
- CS-0044679
- Inchi： 1S/C6H2Br2I2/c7-3-1-4(8)6(10)2-5(3)9/h1-2H
- InChI Key： WRFGFOLOKJONHW-UHFFFAOYSA-N
- SMILES： BrC1C(I)=CC(I)=C(Br)C=1

Computed Properties

Exact Mass: 487.659
Monoisotopic Mass: 485.661
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 0Å²

Benzene, 1,5-dibromo-2,4-diiodo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0044679-250mg	1,5-Dibromo-2,4-diiodobenzene	96843-23-1	97.71%	250mg	$170.0	2022-04-26
ChemScence	CS-0044679-1g	1,5-Dibromo-2,4-diiodobenzene	96843-23-1	97.71%	1g	$330.0	2022-04-26
eNovation Chemicals LLC	Y1258608-5g	Benzene, 1,5-dibromo-2,4-diiodo-	96843-23-1	97%	5g	$245	2024-06-07
eNovation Chemicals LLC	Y1258608-25g	Benzene, 1,5-dibromo-2,4-diiodo-	96843-23-1	97%	25g	$790	2024-06-07
Ambeed	A868066-25g	1,5-Dibromo-2,4-diiodobenzene	96843-23-1	98%	25g	$1232.0	2025-04-14
Ambeed	A868066-250mg	1,5-Dibromo-2,4-diiodobenzene	96843-23-1	98%	250mg	$28.0	2025-04-14
Ambeed	A868066-1g	1,5-Dibromo-2,4-diiodobenzene	96843-23-1	98%	1g	$97.0	2025-04-14
Ambeed	A868066-5g	1,5-Dibromo-2,4-diiodobenzene	96843-23-1	98%	5g	$352.0	2025-04-14
Aaron	AR0066V0-100mg	Benzene, 1,5-dibromo-2,4-diiodo-	96843-23-1	97%	100mg	$12.00	2025-02-11
Aaron	AR0066V0-250mg	Benzene, 1,5-dibromo-2,4-diiodo-	96843-23-1	97%	250mg	$19.00	2025-02-11

Benzene, 1,5-dibromo-2,4-diiodo- Production Method

Production Method 1

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid ; 2 d, 125 - 135 °C; 135 °C → rt
1.2 Reagents: Water ; cooled

Reference

: Synthesis of Doubly Annulated m-Terphenyl-Based Molecular Tweezers and Their Charge-Transfer Complexes with DDQ as a Guest

Thakur, Khushabu; Wang, Denan ; Lindeman, Sergey V.; Rathore, Rajendra, Chemistry - A European Journal, 2018, 24(50), 13106-13109

Production Method 2

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Catalysts: Sulfuric acid Solvents: Trifluoroacetic acid ; 6 - 8 h, 25 °C

Reference

: Preparation of 1,4-dibromo-2,5-diiodobenzene and its analogues

, China, , ,

Production Method 3

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Sulfuric acid , Periodic acid
1.2 Reagents: Potassium iodide
1.3 Reagents: Sulfuric acid

Reference

: Directed Electrophilic Cyclizations: Efficient Methodology for the Synthesis of Fused Polycyclic Aromatics

Goldfinger, Marc B.; Crawford, Khushrav B.; Swager, Timothy M., Journal of the American Chemical Society, 1997, 119(20), 4578-4593

Production Method 4

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid Solvents: Water ; 10 min, 90 °C; 90 °C → 115 °C; 1 d, 115 °C

Reference

: Precise Monoselective Aromatic C-H Bond Activation by Chemisorption of Meta-Aryne on a Metal Surface

Fan, Qitang; Werner, Simon; Tschakert, Jalmar; Ebeling, Daniel ; Schirmeisen, Andre; et al, Journal of the American Chemical Society, 2018, 140(24), 7526-7532

Production Method 5

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid ; 6 h, 130 °C; 130 °C → rt
1.2 Reagents: Water

Reference

: Preparation of heteroacene derivatives useful for organic semiconductor layers and organic thin film transistors

, Japan, , ,

Production Method 6

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid ; 6 h, 125 °C

Reference

: Synthesis and discrimination of organic acids bisimidazole and bisimidazolium cruciforms

Wang, Zhi; Zhou, Hongjun; Hu, Junyi; You, Jingsong; Gao, Ge, Huaxue Xuebao, 2013, 71(9), 1257-1264

Production Method 7

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid ; 130 °C

Reference

: Intramolecular Alkyne Aromatization: Unexpected Synthesis of Expanded [9]Helicene and π-Extended Double [4]Helicene, and Their Molecular Geometry Effect on Transistor Memory

Yu, Yang; Wang, Le; Wang, Chang; Liu, Fei; Ling, Haifeng; et al, Small Science, 2023, 3(8),

Production Method 8

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Sulfuric acid , Potassium iodide , Periodic acid (H5IO6) Solvents: Water ; 20 min, 0 °C
1.2 24 h, rt

Reference

: Preparation of aromatic polycyclic compounds for organic electric elements

, Korea, , ,

Production Method 9

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid ; 6 h, 130 °C; 130 °C → rt
1.2 Reagents: Water

Reference

: Preparation of heteroacene derivative, an organic semiconductor layer, and an organic thin film transistor

, Japan, , ,

Production Method 10

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Sulfuric acid , Potassium iodide , Periodic acid ; 0 °C; 0 °C → 10 °C; 24 h, rt

Reference

: Aromatic compound as hole transport materials for organic electroluminescent device

, Korea, , ,

Production Method 11

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Sulfuric acid ; rt → 135 °C
1.2 Reagents: Iodine ; 12 h, 130 °C; 130 °C → rt
1.3 Reagents: Water ; cooled

Reference

: Polymorphism of 2D Imine Covalent Organic Frameworks

Li, Yusen; Guo, Linshuo; Lv, Yongkang; Zhao, Ziqiang; Ma, Yanhang; et al, Angewandte Chemie, 2021, 60(10), 5363-5369

Production Method 12

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Sulfuric acid , Potassium iodide , Periodic acid (H5IO6) ; 30 min, 0 °C
1.2 Reagents: Water ; 0 °C

Reference

: Direct Self-Assembly of a 2D and 3D Star of David

Song, Bo; Zhang, Zhe; Wang, Kun; Hsu, Chih-Hao; Bolarinwa, Olapeju; et al, Angewandte Chemie, 2017, 56(19), 5258-5262

Production Method 13

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Sulfuric acid , Periodic acid (H5IO6) ; rt → 0 °C
1.2 Reagents: Potassium iodide ; 0 °C; 30 min, 0 °C
1.3 Reagents: Water ; cooled

Reference

: Gold-Catalyzed Synthesis of π-Extended Carbazole-Based Systems and their Application as Organic Semiconductors

Hendrich, Christoph M.; Hannibal, Valentin D.; Eberle, Lukas; Hertwig, Leif E.; Zschieschang, Ute; et al, Advanced Synthesis & Catalysis, 2021, 363(5), 1401-1407

Production Method 14

108-36-1

96843-23-1

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid

Reference

: Synthetically useful aryl-aryl bond formation via Grignard generation and trapping of arynes. A one-step synthesis of p-terphenyl and unsymmetrical biaryls

Hart, Harold; Harada, Katsumasa; Du, Chi Jen Frank, Journal of Organic Chemistry, 1985, 50(17), 3104-10